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Compound of Interest

(4-Aminophenyl)(piperidin-1-
Compound Name:
yl)methanone

Cat. No.: B185355

Essential Safety and Handling Guide for (4-
Aminophenyl)(piperidin-1-yl)methanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling (4-Aminophenyl)
(piperidin-1-yl)methanone (CAS No. 42837-37-6). The information is compiled to ensure the

safety of laboratory personnel and to provide a framework for operational and disposal
procedures.

Chemical and Hazard Identification

(4-Aminophenyl)(piperidin-1-yl)methanone is a solid organic compound. Based on available
safety data, this chemical is classified as an irritant, primarily causing serious eye irritation.
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Identifier Value

Chemical Name (4-Aminophenyl)(piperidin-1-yl)methanone
CAS Number 42837-37-6

Molecular Formula C12H16N20

GHS Pictogram

Signal Word Warning

Hazard Statement H319: Causes serious eye irritation.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical to minimize exposure and
ensure safety. The following PPE is recommended when handling (4-Aminophenyl)(piperidin-
1-yl)methanone.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

To protect against dust
particles and accidental
splashes that can cause

serious eye irritation.

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber).

To prevent skin contact. The
specific glove material and
thickness should be chosen
based on the solvent used and
the duration of handling.
Always inspect gloves for tears

or punctures before use.

Body Protection

Laboratory coat.

To protect personal clothing

from contamination.

Respiratory Protection

Not generally required for
handling small quantities in a
well-ventilated area. If dust is
generated, a NIOSH-approved
N95 or higher-rated respirator

should be used.

To prevent inhalation of

airborne particles.

Operational and Handling Plan

Adherence to a strict operational plan is crucial for the safe handling of this compound.

Engineering Controls

» Ventilation: Handle (4-Aminophenyl)(piperidin-1-yl)methanone in a well-ventilated

laboratory. For procedures that may generate dust, a chemical fume hood is recommended.

Safe Handling Procedures

e Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Have an emergency eyewash station and safety shower accessible.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b185355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Weighing and Transfer:

o Conduct weighing and transfer operations in a fume hood or a designated area with local
exhaust ventilation to minimize dust generation.

o Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust
clouds.

e Dissolving: When dissolving the solid, add the solid to the solvent slowly to avoid splashing.
e General Hygiene:

o Avoid contact with skin, eyes, and clothing.

o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency and Disposal Plan

A clear plan for emergencies and waste disposal is essential for laboratory safety and
environmental protection.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water for at least 15 minutes.

If irritation develops, seek medical attention.

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention if symptoms persist.
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Spill Response

o Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust
generation.

Collect: Place the spilled material into a labeled, sealed container for disposal.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
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e Chemical Waste: Dispose of (4-Aminophenyl)(piperidin-1-yl)methanone and any solutions
containing it as hazardous chemical waste. Do not dispose of it down the drain or in the
general trash.

o Contaminated Materials: All PPE and materials used to clean up spills (e.g., paper towels,
gloves) that have come into contact with the chemical should be collected in a sealed bag
and disposed of as hazardous waste.

o Regulatory Compliance: All waste disposal must be carried out in accordance with local,
state, and federal regulations. Contact your institution's environmental health and safety
department for specific guidance.

Experimental Protocols and Signaling Pathways

Currently, there is no publicly available information detailing specific experimental protocols or
biological signaling pathways for (4-Aminophenyl)(piperidin-1-yl)methanone. Researchers

should exercise caution and conduct thorough literature reviews for any newly published data
before designing experiments.

Safe Handling Workflow

The following diagram outlines the key steps for the safe handling of (4-Aminophenyl)
(piperidin-1-yl)methanone.
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Caption: Workflow for safe handling of (4-Aminophenyl)(piperidin-1-yl)methanone.
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 To cite this document: BenchChem. [Personal protective equipment for handling (4-
Aminophenyl)(piperidin-1-yl)ymethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185355#personal-protective-equipment-for-handling-
4-aminophenyl-piperidin-1-yl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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